1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole
Overview
Description
“1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole” is a chemical compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The compound also contains a difluorocyclopropyl group and an ethynyl group .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through reactions involving fluorine substituents . Fluorine forms stable bonds to carbon and can profoundly modify the physicochemical properties of the parent molecules .Scientific Research Applications
1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole has been used in various scientific research applications. It has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been explored for its potential use in cancer treatment. Additionally, this compound has been used in the development of new drugs and has been studied for its potential use as a chemical probe in biochemical research.
Mechanism of Action
The mechanism of action of 1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole is not fully understood. However, it is believed to work by modulating the activity of certain enzymes and receptors in the brain and other tissues. This modulation can lead to changes in cellular signaling pathways, which can have a variety of effects on physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, which can improve cognitive function. It has also been shown to have anti-inflammatory properties, which can be beneficial in the treatment of various diseases. Additionally, this compound has been shown to have anticancer properties, which can be useful in the development of new cancer treatments.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole is its versatility. It can be used in a variety of scientific research applications, making it a valuable tool for researchers. Additionally, the synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many future directions for research on 1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole. One area of research is the development of new drugs based on this compound. Another area of research is the exploration of its potential use in the treatment of neurological disorders and cancer. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of 1-(2,2-Difluorocyclopropyl)-5-ethynylpyrazole involves the reaction of 2,2-difluorocyclopropylamine with 5-ethynylpyrazole in the presence of a catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Properties
IUPAC Name |
1-(2,2-difluorocyclopropyl)-5-ethynylpyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2N2/c1-2-6-3-4-11-12(6)7-5-8(7,9)10/h1,3-4,7H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKIIQYOUPILFQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=NN1C2CC2(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2378503-60-5 |
Source
|
| Record name | 1-(2,2-difluorocyclopropyl)-5-ethynyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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